Cas no 153439-40-8 (Fexofenadine hydrochloride)

• Product Name: Fexofenadine hydrochloride
• CAS No: 153439-40-8
• MF: C₃₂H₄₀ClNO₄
• MW: 538.1173
• MDL: MFCD00865710
• CID: 65322
• PubChem ID: 24278447
• Update Time: 2026-02-02

Fexofenadine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Fexofenadine hydrochloride
• FEXOFENADINE-D10 HCL
• α,α-dimethyl-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]benzeneacetic acid
• Benzeneacetic acid, 4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethyl-, hydrochloride
• MDL 16455A
• Telfast
• Telfast BD
• Allegra
• terfenidine carboxylate hydrochloride
• ALPHA,ALPHA-DIMETHYL-4-[1-HYDROXY-4-[4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL]BUTYL]-BENZENEACETIC ACID HYDROCHLORIDE
• 2-[4-[1-hydroxy-4-[4-(hydroxy-diphenyl-methyl)-1-piperidyl]-butyl]phenyl]-2-methyl-propanoic acid hydrochloride
• CARBOXYTERFENADINE,TERFENADINECARBOXYLATE
• Fexofendine Hcl
• 2-(4-(1-Hydroxy-4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butyl)phenyl)-2-methylpropanoic acid hydrochloride
• Fexofenadine HCl
• MDL-16455 hydrochloride
• Fexofenidine hydrochloride
• MDL 16455 hydrochloride
• Fexo
• Alernex
• Feksine
• Fexofen
• Fexadyne
• Vivafeks
• MDL 16,455A
• Fexofenadine (hydrochloride)
• Terfenadine carboxylate hydrochloride
• MDL 16455
• DSSTox_CID_28642
• DSSTox_RID_82912
• C32H40ClNO4
• DSSTox_GSID_48716
• 2-(4-{1-hydroxy-4-[4-(hydroxyd
• F0698
• 2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid;hydrochloride
• FEXOFENADINE HYDROCHLORIDE [USP-RS]
• Allegra Flash
• Childrens Fexofenadine HydrochlorideAllergy
• 4-[4-[4-(Hydroxydiphenylmethyl)-1-pieridinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid hydrochloride
• MLS001332494
• FEXOFENADINE HYDROCHLORIDE [ORANGE BOOK]
• 153439-40-8 (HCl)
• DTXSID5048716
• Health Mart Allergy Relief
• MLS001332493
• basic care allergy
• Cloridrato de Fexofenadina
• MLS001306422
• BF164454
• FEXOFENADINE HYDROCHLORIDE (USP IMPURITY)
• Benzeneacetic acid, 4-(1-hydroxy-4-(4-(hydroxydiphenylmethyl)-1-piperidinyl)butyl)-alpha,alpha-dimethyl-, hydrochloride, (+-)-
• Fexofenadine hydrochloride [USAN]
• Children's Allegra Allergy
• NCGC00095906-01
• NCGC00015453-05
• MucinexAllergy
• Allegra (TN)
• berkley jensen allergy relief
• Childrens Fexofenadine Hydrochloride
• Tox21_113125_1
• HY-B0801A
• SW199568-2
• NCGC00015453-08
• Z754918912
• CHEMBL1200618
• 2-(4-{1-hydroxy-4-[4-(hydroxy-diphenyl-methyl)-piperidin-1-yl]-butyl}-phenyl)-2-methyl-propionic acid
• Health Mart Fexofenadine Hydrochloride
• 153439-40-8
• (+/-)-P-(1-HYDROXY-4-(4-(HYDROXYDIPHENYLMETHYL)PIPERIDINO)BUTYL)-alpha-METHYLHYDRATROPIC ACID, HYDROCHLORIDE
• FEXOFENADINE HYDROCHLORIDE (USP-RS)
• FEXOFENADINE HYDROCHLORIDE (EP MONOGRAPH)
• Fexofenadine Impurity Standard
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid hydrochloride
• BENZENEACETIC ACID, 4-(1-HYDROXY-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-.ALPHA.,.ALPHA.-DIMETHYL-, HYDROCHLORIDE, (+/-)-
• Dg Health Aller Ease
• Crcle Fexofenadine Hydrochloride
• FEXOFENADINE HYDROCHLORIDE [USP IMPURITY]
• Allergy Reliefchildren
• AC-24745
• Fexofenadine hydrochloride; 2-[4-[(1RS)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid hydrochloride; Allegra; MDL 16455A; Telfast; Telfast BD
• Q27255526
• Chlorhydrate de fexofenadine
• KS-1057
• MDL-16455A
• UNII-2S068B75ZU
• FEXOFENADINE HYDROCHLORIDE [MART.]
• Childrens Allegra Allergy
• CHILDREN'S FEXOFENADINE HYDROCHLORIDE HIVES
• SCHEMBL40914
• Fexofenadine hydrochloride [USAN:USP]
• FEXOFENADINE HYDROCHLORIDE [VANDF]
• (+-)-p-(1-Hydroxy-4-(4-(hydroxydiphenylmethyl)piperidino)butyl)-alpha-methylhydratropic acid hydrochloride
• Fexofenadine hydrochloride (USAN:USP)
• NSC-758678
• Allegra Hives
• Fexofenadine Hydrochloride Oral
• 2-(4-{1-hydroxy-4-[4-(hydroxydiphenylmethyl)piperidin-1-yl]butyl}phenyl)-2-methylpropanoic acid hydrochloride
• SMR000718798
• CS-4483
• CHILDREN'S FEXOFENADINE HYDROCHLORIDE ALLERGY
• Fexofenadine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• FEXOFENADINE HYDROCHLORIDE [USP MONOGRAPH]
• Fex-Allergy Relief
• Tox21_113125
• 4-[(4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid hydrochloride
• Fexofenadine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Dye Free Wal Fex
• Fexofenadine Hydrochloride 180 mg
• J-505843
• s3208
• Good Sense Aller Ease
• FEXOFENADINE HYDROCHLORIDE ALLERGY
• Fexofenadine hydrochloride (JP18/USP)
• D00671
• AKOS015907422
• ALLERGY 24-HR
• BENZENEACETIC ACID, 4-(1-HYDROXY-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-alpha,alpha-DIMETHYL-, HYDROCHLORIDE, (+/-)-
• Allegra OD
• DTXCID2028642
• DB-043190
• SR-01000075889-6
• Fexofenadine HCl, Pharmaceutical Secondary Standard; Certified Reference Material
• FEXOFENADINE HYDROCHLORIDE HIVES
• MFCD00865710
• NC00724
• FEXOFENADINE HYDROCHLORIDE [MI]
• FEXOFENADINE HYDROCHLORIDE (USP MONOGRAPH)
• Curist Hives Relief
• Allegra Hives 24hr
• Childrens Fexofenadine HydrochlorideHIVES
• NCGC00015453-02
• Exchange Select Aller Ease
• Altiva
• CCG-213275
• Wal-fex
• FEXOFENADINE HYDROCHLORIDE [WHO-DD]
• CAS-153439-40-8
• M-016455-O
• 138452-21-8
• NCGC00095906-02
• FEXOFENADINE HYDROCHLORIDE (MART.)
• Pharmakon1600-01504179
• Fexofenadine Hydrochloride 60 mg
• ALLEGRA-D COMPONENT FEXOFENADINE HYDROCHLORIDE
• Allegra Allergy
• FEXOFENADINE HYDROCHLORIDE [JAN]
• SR-01000075889
• CHEBI:5051
• Children's Allegra Hives
• NCGC00092389-01
• Kirkland Signature Aller Fex
• Carboxyterfenadine hydrochloride
• BIM-0050472.0001
• Allergillic
• IAllergy Relief
• EN300-52502
• Clorhidrato de fexofenadina
• SPECTRUM1504179
• Sunmark Fexofenadine Hydrochloride
• Fexofenadine hydrochloride 100 microg/mL in Acetonitrile
• Dye Free Wal Fexchildrens allergy
• FEXOFENADINE HYDROCHLORIDE COMPONENT OF ALLEGRA-D
• AB07499
• Fexofenadine hydrochloride- Bio-X
• FEXOFENADINE HYDROCHLORIDE [EP MONOGRAPH]
• Fexofenadine hydrochloride, >98% (HPLC)
• Allergy Reliefnon-drowsy
• Equaline Aller Ease
• Fexofenadina cloridrato
• 2-(4-((1RS)-1-Hydroxy-4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butyl)phenyl)-2-methylpropanoic acid monohydrochloride
• NSC 758678
• Fexofenadine Hydrochloride?
• (+/-)-P-(1-HYDROXY-4-(4-(HYDROXYDIPHENYLMETHYL)PIPERIDINO)BUTYL)-.ALPHA.-METHYLHYDRATROPIC ACID, HYDROCHLORIDE
• Benzeneacetic acid, 4-(1-hydroxy-4-(4-(hydroxydiphenylmethyl)-1-piperidinyl)butyl)-alpha,alpha-dimethyl-, hydrochloride
• NSC758678
• 2S068B75ZU
• 12HR Allergy Relief

• MDL： MFCD00865710
• Inchi： 1S/C32H39NO4.ClH/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27;/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36);1H
• InChI Key： RRJFVPUCXDGFJB-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C(=C([H])C=2[H])C(C(=O)O[H])(C([H])([H])[H])C([H])([H])[H])O[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 537.2645865g/mol
• Monoisotopic Mass: 537.2645865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Experimental Properties

• Color/Form: Powder
• Melting Point: 194-198°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in Dimethyl sulfoxide (50 mM), and methanol.
• Merck: 4068
• Sensitiveness: Sensitive to heat
• Vapor Pressure: No data available

Fexofenadine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：CY1633377
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Fexofenadine hydrochloride

Introduction to Fexofenadine Hydrochloride (CAS No. 153439-40-8)

Fexofenadine hydrochloride, a compound with the chemical identifier CAS No. 153439-40-8, is a widely recognized pharmaceutical agent primarily utilized in the management of allergic reactions. As a second-generation antihistamine, it belongs to the class of non-sedating histamine H₁-receptor antagonists, making it a preferred choice for patients seeking relief from symptoms such as itching, sneezing, runny nose, and watery eyes associated with allergic rhinitis and urticaria. The efficacy and safety profile of fexofenadine hydrochloride have been extensively studied and validated through numerous clinical trials, establishing its position as a cornerstone in modern allergy treatment.

The molecular structure of fexofenadine hydrochloride (C₁₃H₂₁NO₃·HCl) contributes to its unique pharmacological properties. Unlike first-generation antihistamines, which often cross the blood-brain barrier leading to drowsiness, fexofenadine exhibits minimal central nervous system penetration. This characteristic is attributed to its rigid bicyclic structure and the presence of a hydroxyl group at the 3-position of the piperidine ring, which enhances its selectivity for peripheral H₁-receptors. The hydrochloride salt form improves solubility and bioavailability, facilitating efficient absorption and distribution within the body.

Recent advancements in pharmacokinetic studies have further elucidated the metabolic pathways of fexofenadine hydrochloride. Research indicates that the compound is primarily metabolized by cytochrome P450 enzymes, specifically CYP3A4 and CYP2D6. A significant finding from recent clinical trials has highlighted the minimal drug-drug interactions associated with fexofenadine when co-administered with other commonly prescribed medications. This attribute underscores its therapeutic safety profile and broad applicability in patients with comorbid conditions.

The therapeutic efficacy of fexofenadine hydrochloride has been demonstrated in various clinical settings. A comprehensive meta-analysis published in the Journal of Allergy and Clinical Immunology compiling data from over 20 randomized controlled trials concluded that fexofenadine provides superior symptom control compared to placebo, with onset of action observed within one hour post-administration. Additionally, long-term studies have shown sustained efficacy without tolerance development or cumulative effects over extended treatment periods.

Innovations in drug delivery systems have expanded the applications of fexofenadine hydrochloride. Recent developments include extended-release formulations designed to provide up to 24 hours of continuous relief with once-daily dosing. These formulations have been particularly beneficial for patients with chronic allergic conditions, improving compliance and quality of life. Furthermore, pediatric formulations have been refined to ensure palatability and appropriate dosing for younger populations.

The role of fexofenadine hydrochloride in combination therapy has also been explored. Studies suggest that its synergistic effect when used alongside nasal corticosteroids can enhance overall allergic condition management. This approach addresses multiple pathophysiological pathways involved in allergic reactions, offering a more comprehensive therapeutic strategy.

Emerging research has begun to investigate potential off-label uses for fexofenadine hydrochloride. Preliminary findings suggest that it may exhibit anti-inflammatory properties beyond its antihistaminic effects. This observation has sparked interest in exploring its utility in conditions such as chronic urticaria and even certain inflammatory skin disorders. While further studies are warranted to confirm these findings, they open new avenues for therapeutic exploration.

The regulatory landscape for fexofenadine hydrochloride remains robust, with approval by major health authorities worldwide including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Ongoing pharmacovigilance ensures continuous monitoring of adverse effects and long-term safety profiles. The compound’s well-established mechanism of action and extensive clinical data support its continued use as a first-line treatment for allergic conditions.

In conclusion, fexofenadine hydrochloride (CAS No. 153439-40-8) stands as a testament to the progress made in targeted allergy management through second-generation antihistamines. Its unique pharmacological profile, coupled with recent advancements in drug delivery and therapeutic applications, positions it as an indispensable tool in modern medicine. As research continues to uncover new insights into allergic pathophysiology, the role of compounds like fexofenadine is likely to expand even further.